Cas no 2227738-44-3 (4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one)

4-Amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidinone core substituted with an amino group, a methyl group, and a thiazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both amino and thiazole functionalities enhances its versatility as a building block for synthetic modifications, enabling the development of biologically active derivatives. Its well-defined molecular architecture allows for precise interactions in target systems, making it valuable for medicinal chemistry research. The compound's stability and compatibility with common synthetic methodologies further contribute to its utility in drug discovery and development pipelines.
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one structure
2227738-44-3 structure
Product Name:4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
CAS No:2227738-44-3
MF:C8H11N3OS
MW:197.257439851761
CID:6023362
PubChem ID:165602272
Update Time:2025-10-30

4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
    • 2227738-44-3
    • EN300-1636251
    • Inchi: 1S/C8H11N3OS/c1-11-7(12)2-5(9)8(11)6-3-13-4-10-6/h3-5,8H,2,9H2,1H3/t5-,8-/m0/s1
    • InChI Key: URTUZKCEMCBKBQ-XNCJUZBTSA-N
    • SMILES: S1C=NC(=C1)[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

  • Exact Mass: 197.06228316g/mol
  • Monoisotopic Mass: 197.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 87.5Ų

4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1636251-0.05g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
0.05g
$1212.0 2023-06-04
Enamine
EN300-1636251-0.1g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
0.1g
$1269.0 2023-06-04
Enamine
EN300-1636251-0.25g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
0.25g
$1328.0 2023-06-04
Enamine
EN300-1636251-0.5g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
0.5g
$1385.0 2023-06-04
Enamine
EN300-1636251-1.0g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
1g
$1442.0 2023-06-04
Enamine
EN300-1636251-2.5g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
2.5g
$2828.0 2023-06-04
Enamine
EN300-1636251-5.0g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
5g
$4184.0 2023-06-04
Enamine
EN300-1636251-10.0g
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
10g
$6205.0 2023-06-04
Enamine
EN300-1636251-50mg
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
50mg
$1008.0 2023-09-22
Enamine
EN300-1636251-100mg
4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one
2227738-44-3
100mg
$1056.0 2023-09-22

Additional information on 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one

Introduction to 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one (CAS No. 2227738-44-3)

4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2227738-44-3, belongs to the pyrrolidinone class of molecules, which are known for their diverse pharmacological properties. The presence of an amino group, a methyl group, and a thiazole moiety in its structure contributes to its complex interactions with biological targets, making it a promising candidate for further research and development.

The molecular structure of 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one consists of a pyrrolidinone ring fused with a thiazole ring at the 5-position. This arrangement creates a rigid framework that can be exploited to modulate the compound's binding affinity and selectivity. The amino group at the 4-position provides a site for hydrogen bonding and possible salt formation, while the methyl group at the 1-position adds steric bulk that can influence molecular interactions. The thiazole ring, known for its sulfur-containing heteroatom, is often involved in coordination with metal ions and can serve as a scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The thiazole moiety, in particular, has been shown to interact with heme groups in these enzymes, potentially leading to the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one has been explored for its possible role in neurodegenerative diseases. The pyrrolidinone core is structurally similar to several compounds that have demonstrated efficacy in treating conditions like Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that this compound may interfere with the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's pathology. The amino group and the methyl group could play crucial roles in modulating the aggregation process by forming specific interactions with peptide chains.

The synthesis of 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrrolidones and thiazole derivatives. The introduction of the amino group often necessitates protecting group strategies to prevent unwanted side reactions. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact of production processes.

Pharmacokinetic studies are essential for evaluating the therapeutic potential of any new compound. In vitro assays have shown that 4-amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one exhibits moderate solubility in water and lipids, suggesting good bioavailability under certain conditions. Metabolic stability studies indicate that the compound is susceptible to degradation by cytochrome P450 enzymes, which could influence its half-life in vivo. However, modifications to the structure may enhance metabolic stability while preserving biological activity.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Computational models help predict how modifications to the structure of 4-amino-1-methyl-5-(1,3-thiazol-4-yllpyrrolidin -2-one) will affect its biological properties. Experimental validation through high-throughput screening (HTS) allows for rapid identification of lead compounds with promising activity profiles. This iterative process is crucial for optimizing drug candidates before they enter clinical trials.

The future prospects for 4-amino - 1 - methyl - 5 - ( 1 , 3 - thiazol - 4 - yl ) py r rol id i n - 2 - one are promising given its diverse biological activities and structural versatility. Researchers are exploring derivatives of this compound that may enhance potency or selectivity while minimizing side effects. Additionally , combination therapies involving this compound with other drugs could provide synergistic benefits in treating complex diseases such as cancer or autoimmune disorders.

In conclusion, 4-amino - 1 - methyl - 5 - ( 1 , 3 - thiazol - 4 - yl ) py r rol id i n - 2 - one ( CAS No .2227738 .44 .3 ) represents an exciting area of research within pharmaceutical chemistry . Its unique structural features offer opportunities for developing novel therapeutics targeting inflammation , neurodegeneration , and other diseases . As our understanding of molecular interactions continues to evolve , so too will our ability to harness compounds like this one for human health benefits .

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.